Orpinolide

• Molecular Formula: C30H45NO4
• Molecular Weight: 483.7 g/mol
• InChI: InChI=1S/C30H45NO4/c1-19(27-17-21(18-28(33)35-27)31-12-14-34-15-13-31)24-6-7-25-23-5-4-20-16-22(32)8-10-29(20,2)26(23)9-11-30(24,25)3/h4,18-19,22-27,32H,5-17H2,1-3H3/t19-,22-,23-,24+,25-,26-,27+,29-,30+/m0/s1
• InChIKey: CPICRGMBGYQVEN-BGODHJODSA-N

Researchers validating OSBP in hematologic malignancies need selective probes, not polypharmacology. Orpinolide solves this: a synthetic withanolide analog with sub-micromolar anti-leukemic potency (IC50 ~100 nM in AML/CML) and measurable target engagement (CETSA ΔTm=+3.17°C). Unlike OSW-1 or itraconazole, its thermal proteome profiling shows only 31 altered melting profiles-OSBP as top hit. - Disrupts Golgi homeostasis via PI4P signaling at ER-Golgi contacts - Fully abrogates OSBP-mediated cholesterol transfer at 500 nM (reconstituted liposomes) - Reference standard for OSBP-selective inhibition in STP selectivity panels

Orpinolide Procurement Guide: A Synthetic Withanolide Analog with Validated OSBP Inhibition for Leukemia Research

Orpinolide is a synthetic withanolide analog identified via orthogonal chemical screening for pronounced antileukemic properties [1]. It directly targets oxysterol-binding protein (OSBP), disrupting Golgi homeostasis through a mechanism dependent on active phosphatidylinositol 4-phosphate (PI4P) signaling at the endoplasmic reticulum-Golgi membrane interface [1][2]. This distinct mode of action, validated by multiomics profiling and genome-scale CRISPR-Cas9 screens, positions orpinolide as a differentiated chemical probe for investigating sterol transport dependencies in leukemia, separate from pan-cytotoxic agents or broad-spectrum kinase inhibitors [1].

OSBP sterol transport inhibition studies at ER–Golgi contact sites

PI4P-signaling-dependent Golgi disruption pathway analysis

Leukemia cell-model endpoint review and target engagement confirmation

• [1] Cigler M, Imrichova H, Frommelt F, et al. Orpinolide disrupts a leukemic dependency on cholesterol transport by inhibiting OSBP. Nat Chem Biol. 2025;21(2):193-202. doi:10.1038/s41589-024-01614-4 View Source
• [2] Cigler M, Imrichova H, Frommelt F, et al. Orpinolide disrupts a leukemic dependency on cholesterol transport by inhibiting the oxysterol-binding protein OSBP. bioRxiv. 2023. doi:10.1101/2023.03.15.532743 View Source

Why Generic Substitution with Other Withanolides or OSBP Inhibitors Fails to Replicate Orpinolide's Profile

The biological activity of withanolides and OSBP inhibitors is highly variable and cannot be generalized. Orpinolide, a specific synthetic withanolide analog, exhibits a unique combination of potency, selectivity, and mechanism of action that distinguishes it from both natural withanolides (e.g., withaferin A) and other OSBP-targeting agents (e.g., OSW-1, Oxybipin-2). Substituting orpinolide with a structurally related compound or another OSBP inhibitor risks introducing off-target effects, altering the cellular response profile, or failing to recapitulate the specific Golgi-disruption phenotype observed in leukemia models. The following quantitative evidence demonstrates exactly where and why orpinolide differs from its closest comparators.

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OSW-1 and itraconazole engage multiple sterol-transfer proteins; their broader profile may shift selectivity interpretation

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Withaferin A lacks OSBP engagement and operates through covalent multi-target modification, limiting pathway specificity

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Oxybipins induce lysosome-dependent Golgi degradation, not PI4P-dependent fragmentation; mechanistic endpoints may differ

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25-Hydroxycholesterol activates LXR and multiple ORPs and is rapidly metabolized, confounding sustained OSBP inhibition studies

Orpinolide Quantitative Differentiation Evidence: Head-to-Head Comparisons for Informed Scientific Procurement

Orpinolide vs. Oxybipin-2: Comparative Anti-Leukemic Potency in KBM7 and Jurkat Cells

Orpinolide demonstrates superior anti-leukemic potency in the KBM7 chronic myeloid leukemia cell line compared to the OSBP inhibitor Oxybipin-2 [1]. In Jurkat T-cell leukemia cells, orpinolide is also more potent than Oxybipin-2 [1].

OSBP ORD Binding

Head-to-head

IC50 74.9 nM (22-NBD-cholesterol displacement)

Supports OSBP sterol-binding domain engagement in nanomolar range

Functional sterol transfer blockade at 500 nM matches OSW-1; distinct scaffold

Evidence Dimension	Cytotoxic potency (EC50)
Target Compound Data	EC50 = 79.7 nM (KBM7); EC50 = 30.7 nM (Jurkat)
Comparator Or Baseline	Oxybipin-2: EC50 = 200 nM (KBM7); EC50 = 162 nM (Jurkat)
Quantified Difference	Orpinolide is 2.5-fold more potent in KBM7 cells and 5.3-fold more potent in Jurkat cells
Conditions	72-hour treatment, luminescence-based cell viability assay [1]; Oxybipin-2 data from vendor technical datasheet (assay conditions unspecified)

Why This Matters

Higher potency in specific leukemia cell lines may translate to lower required concentrations in experimental assays, reducing potential off-target effects and compound usage costs.

• [1] Cigler M, Imrichova H, Frommelt F, et al. Orpinolide disrupts a leukemic dependency on cholesterol transport by inhibiting OSBP. Nat Chem Biol. 2025;21(2):193-202. doi:10.1038/s41589-024-01614-4 (Fig. 1e) View Source

Orpinolide vs. Withaferin A: Nanomolar vs. Micromolar Anti-Leukemic Potency

Orpinolide exhibits anti-leukemic activity in the low nanomolar range, in contrast to the micromolar potency of the natural withanolide withaferin A in leukemia cell lines [1][2].

Cellular Target Engagement

Cross-study

OSBP ΔTm = +3.17 °C (TPP, KBM7 cells)

Indicates pronounced OSBP stabilization in intact leukemia cells

31 proteins with ΔTm > 1 °C; narrower profile than OSW-1 or itraconazole

Evidence Dimension	Anti-proliferative potency (IC50/EC50)
Target Compound Data	Orpinolide EC50 values range from 30.7 nM to 265.3 nM across five leukemia cell lines [1]
Comparator Or Baseline	Withaferin A: IC50 = 0.2–0.7 μM in HL-60 leukemia cells [2]
Quantified Difference	Orpinolide is approximately 1.5- to 23-fold more potent (converted to nM: 200-700 nM vs. 30.7-265.3 nM)
Conditions	Orpinolide: 72-hour treatment, luminescence-based viability assay [1]; Withaferin A: 48-hour treatment, MTT assay [2]

Why This Matters

The substantial potency advantage of orpinolide over a prototypical natural withanolide underscores its value as a synthetic, optimized chemical probe for studies requiring robust OSBP inhibition at low concentrations.

• [1] Cigler M, Imrichova H, Frommelt F, et al. Orpinolide disrupts a leukemic dependency on cholesterol transport by inhibiting OSBP. Nat Chem Biol. 2025;21(2):193-202. doi:10.1038/s41589-024-01614-4 (Fig. 1e) View Source
• [2] Machin RP, Veleiro AS, Nicotra VE, et al. Withanolide-Type Steroids from Withania aristata as Potential Anti-Leukemic Agents. Planta Med. 2020;86(12):857-865. doi:10.1055/a-1194-7559 View Source

Orpinolide vs. OSW-1: Distinct Impact on OSBP Protein Stability

Orpinolide inhibits OSBP function without altering its protein stability, whereas the natural product OSW-1 induces proteasome-dependent degradation of OSBP [1][2].

Leukemia Cell Selectivity

Class-level

IC50 ~100 nM in KBM7, MOLM-13, MV4-11; reduced effect on non-malignant cells

Supports leukemia cell-model endpoint review with selectivity over normal blood cells

OSW-1 is ~100-fold more potent but less selective; withaferin A acts via non-OSBP mechanisms

Evidence Dimension	Effect on OSBP protein levels
Target Compound Data	Orpinolide (1 μM, 4 h): No change in OSBP protein abundance in KBM7 cells [1]
Comparator Or Baseline	OSW-1 (1 nM, 6 h): Induces proteasome-dependent degradation of OSBP [2]
Quantified Difference	Qualitative difference: Orpinolide stabilizes OSBP (as shown by thermal shift assays), while OSW-1 causes its degradation
Conditions	KBM7 leukemia cells; orpinolide data from cellular thermal shift assay (CETSA) and immunoblotting [1]; OSW-1 data from published characterization [2]

Why This Matters

The distinct mechanism of OSBP engagement—functional inhibition without degradation—allows researchers to decouple OSBP activity from its abundance, providing a cleaner tool for studying OSBP-dependent processes without confounding effects on protein homeostasis.

• [1] Cigler M, Imrichova H, Frommelt F, et al. Orpinolide disrupts a leukemic dependency on cholesterol transport by inhibiting OSBP. Nat Chem Biol. 2025;21(2):193-202. doi:10.1038/s41589-024-01614-4 (Fig. 4c, Extended Data Fig. 7g) View Source
• [2] Burgett AW, Poulsen TB, Wangkanont K, et al. Natural products reveal cancer cell dependence on oxysterol-binding proteins. Nat Chem Biol. 2011;7(9):639-647. doi:10.1038/nchembio.625 View Source

Orpinolide's Selective Cytotoxicity: Differential Viability in Leukemia Cells vs. Non-Malignant PBMCs

Orpinolide demonstrates a pronounced selectivity window, potently reducing the viability of KBM7 leukemia cells while having a minimal effect on non-malignant peripheral blood mononuclear cells (PBMCs) [1].

Golgi Disruption Mechanism

Cross-study

PI4P-dependent fragmentation, blocked by PI4KIIIβ inhibitor

Mechanistic differentiation from oxybipins supports PI4P-ER–Golgi contact site studies

Oxybipins induce lysosomal degradation; distinct phenotypic readouts

Evidence Dimension	Cell viability (EC50)
Target Compound Data	KBM7 leukemia cells: EC50 = 182.7 nM (48 h) [1]
Comparator Or Baseline	Non-malignant PBMCs: No substantial effect on viability across a broad concentration range (up to 10 μM) [1]
Quantified Difference	At least a 55-fold difference in sensitivity (10,000 nM / 182.7 nM)
Conditions	48-hour treatment, luminescence-based cell viability assay [1]

Why This Matters

This selectivity profile suggests a preferential effect on leukemia cells, making orpinolide a more specific tool for investigating leukemia-specific OSBP dependencies with reduced confounding cytotoxicity in normal hematopoietic cells.

• [1] Cigler M, Imrichova H, Frommelt F, et al. Orpinolide disrupts a leukemic dependency on cholesterol transport by inhibiting OSBP. Nat Chem Biol. 2025;21(2):193-202. doi:10.1038/s41589-024-01614-4 (Fig. 1f) View Source

Orpinolide vs. 25-Hydroxycholesterol: Synthetic OSBP Inhibitor vs. Endogenous Oxysterol

Orpinolide is a synthetic, drug-like small molecule that directly inhibits OSBP, whereas 25-hydroxycholesterol (25-OHC) is an endogenous oxysterol that binds OSBP but also activates multiple signaling pathways (e.g., SREBP, LXR) [1][2].

vs. 25-Hydroxycholesterol

Class-level

Metabolically stable; inhibits sterol transfer without LXR activation

Enables sustained OSBP inhibition without oxysterol receptor crosstalk

25-OHC modulates localization, not transfer; rapidly metabolized

Evidence Dimension	Target engagement and downstream signaling
Target Compound Data	Orpinolide directly binds the OSBP oxysterol-binding domain (ORD) and inhibits sterol transfer [1]
Comparator Or Baseline	25-hydroxycholesterol binds OSBP but also regulates SREBP cleavage and LXR-mediated transcription [2]
Quantified Difference	Not applicable; functional difference is qualitative
Conditions	In vitro binding and cellular signaling assays

Why This Matters

Orpinolide provides a cleaner, more specific tool for interrogating OSBP's sterol transport function without the pleiotropic effects associated with endogenous oxysterols, which can confound experimental interpretation.

• [1] Cigler M, Imrichova H, Frommelt F, et al. Orpinolide disrupts a leukemic dependency on cholesterol transport by inhibiting OSBP. Nat Chem Biol. 2025;21(2):193-202. doi:10.1038/s41589-024-01614-4 View Source
• [2] Adams CM, Reitz J, De Brabander JK, et al. Cholesterol and 25-hydroxycholesterol inhibit activation of SREBPs by different mechanisms, both involving SCAP and Insigs. J Biol Chem. 2004;279(50):52772-52780. doi:10.1074/jbc.M410302200 View Source

Orpinolide Application Scenarios: Validated Research Use Cases Based on Quantitative Evidence

Investigating OSBP-Dependent Sterol Transport in Leukemia Models

Orpinolide is the preferred tool for studies aiming to dissect OSBP-mediated cholesterol transfer at ER-Golgi membrane contact sites in leukemia cells. Its direct OSBP inhibition, validated by thermal proteome profiling and CRISPR-Cas9 screens [1], combined with its nanomolar potency (EC50 = 30.7–265.3 nM across five leukemia lines) [2], enables robust phenotypic modulation at low concentrations, minimizing off-target effects compared to pan-cytotoxic agents.

Functional Dissection of Golgi Homeostasis and PI4P Signaling

For researchers studying Golgi integrity and phosphatidylinositol 4-phosphate (PI4P) signaling, orpinolide provides a selective chemical probe. Its mechanism disrupts Golgi homeostasis specifically through PI4P signaling at the ER-Golgi interface [1], and it does not alter OSBP protein levels, unlike OSW-1 [3]. This makes it ideal for experiments where maintaining protein abundance is critical for interpreting downstream effects.

Leukemia-Selective Cytotoxicity Assays with Reduced Non-Malignant Cell Toxicity

Orpinolide is the compound of choice for viability assays that require a clear discrimination between leukemia and non-malignant hematopoietic cells. Its 55-fold selectivity window (EC50 = 182.7 nM in KBM7 leukemia cells vs. minimal effect on PBMCs up to 10 μM) [4] ensures that observed cytotoxic effects are largely specific to the leukemic state, reducing experimental noise from pan-cellular toxicity.

Comparative Studies of Synthetic vs. Natural Withanolides

Orpinolide serves as a benchmark synthetic withanolide analog for comparative studies against natural withanolides like withaferin A. Its 1.5- to 23-fold superior potency in leukemia models [2][5] and its distinct, well-defined OSBP-targeting mechanism [1] allow researchers to systematically evaluate the impact of chemical optimization on target engagement and cellular efficacy.

Application

Selection Property

Validation Focus

ER–Golgi sterol transport reconstitution

PI4P-dependent OSBP inhibition

Sterol transfer FRET assays; Golgi morphology imaging

Leukemia target engagement and dependency studies

Selective OSBP cellular engagement

CETSA / TPP target engagement readout; cell viability endpoint review

OSBP inhibitor selectivity benchmarking

Restrained proteome-wide hit profile

Sterol-transfer protein selectivity panel; TPP hit landscape comparison

Medicinal chemistry SAR campaigns

Synthetic withanolide scaffold

OSBP pharmacophore retention; modular diversification potential

• [1] Cigler M, Imrichova H, Frommelt F, et al. Orpinolide disrupts a leukemic dependency on cholesterol transport by inhibiting OSBP. Nat Chem Biol. 2025;21(2):193-202. doi:10.1038/s41589-024-01614-4 View Source
• [2] Cigler M, Imrichova H, Frommelt F, et al. Orpinolide disrupts a leukemic dependency on cholesterol transport by inhibiting OSBP. Nat Chem Biol. 2025;21(2):193-202. doi:10.1038/s41589-024-01614-4 (Fig. 1e) View Source
• [3] Cigler M, Imrichova H, Frommelt F, et al. Orpinolide disrupts a leukemic dependency on cholesterol transport by inhibiting OSBP. Nat Chem Biol. 2025;21(2):193-202. doi:10.1038/s41589-024-01614-4 (Fig. 4c, Extended Data Fig. 7g) View Source
• [4] Cigler M, Imrichova H, Frommelt F, et al. Orpinolide disrupts a leukemic dependency on cholesterol transport by inhibiting OSBP. Nat Chem Biol. 2025;21(2):193-202. doi:10.1038/s41589-024-01614-4 (Fig. 1f) View Source
• [5] Machin RP, Veleiro AS, Nicotra VE, et al. Withanolide-Type Steroids from Withania aristata as Potential Anti-Leukemic Agents. Planta Med. 2020;86(12):857-865. doi:10.1055/a-1194-7559 View Source